![molecular formula C16H18N2O4 B2474477 [2-[Cyclopropyl(methyl)amino]-2-oxoethyl] 4-(prop-2-enoylamino)benzoate CAS No. 2361675-19-4](/img/structure/B2474477.png)
[2-[Cyclopropyl(methyl)amino]-2-oxoethyl] 4-(prop-2-enoylamino)benzoate
Description
[2-[Cyclopropyl(methyl)amino]-2-oxoethyl] 4-(prop-2-enoylamino)benzoate, also known as CPMEA, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. CPMEA is a derivative of the amino acid phenylalanine and has a molecular weight of 337.39 g/mol.
Scientific Research Applications
Cyclobutane Synthesis
The compound’s [2 + 2] cycloaddition reaction is pivotal for synthesizing cyclobutanes. Over the past decade, researchers have extensively employed this method to create cyclobutane-containing natural products. These cyclobutanes exhibit diverse pharmaceutical activities and intricate structural frameworks .
Antiviral Agents
The cyclobutane subunit plays a crucial role in antiviral agents. For instance, Pfizer’s Xeljanz, used to treat rheumatoid arthritis, incorporates a 1,3-disubstituted cyclobutane structure. Abrocitinib, an FDA-approved sulphonamide derivative, also features a cyclobutane motif, enhancing its selectivity for JAK1 receptors in autoimmune disease treatment .
Drug Design and ADMET Properties
Cyclobutane motifs serve as synthetic building blocks in medicinal chemistry. By incorporating these motifs, pharmaceuticals can enhance clinical efficacy and improve absorption, distribution, metabolism, excretion, and toxicity (ADMET) properties. Researchers explore novel synthetic methodologies to optimize druglikeness and safety .
Indole Derivatives
While not directly related to cyclobutanes, indole derivatives have biological potential. For instance, 4-[(1,2-Dihydro-2-oxo-3H-indol-3-ylidene)amino]N(4,6-dimethyl-2-pyrimidinyl)-benzene derivatives were screened for anti-HIV activity .
Natural Product Discovery
Given the prevalence of cyclobutanes in natural products, exploring their biosynthesis and biological activities remains essential. Cyclobutane-containing secondary metabolites are found in diverse organisms, from land plants to marine life forms, underscoring their importance in biological evolution .
properties
IUPAC Name |
[2-[cyclopropyl(methyl)amino]-2-oxoethyl] 4-(prop-2-enoylamino)benzoate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H18N2O4/c1-3-14(19)17-12-6-4-11(5-7-12)16(21)22-10-15(20)18(2)13-8-9-13/h3-7,13H,1,8-10H2,2H3,(H,17,19) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RXTRNVRQLXEQLK-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C1CC1)C(=O)COC(=O)C2=CC=C(C=C2)NC(=O)C=C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H18N2O4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
302.32 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
[Cyclopropyl(methyl)carbamoyl]methyl 4-(prop-2-enamido)benzoate | |
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